Cas no 1022252-78-3 (4-Benzo[D]1,3-dioxolan-5-YL-3-methoxy-1-(4-methoxyphenyl)azetidin-2-one)

• Product Name: 4-Benzo[D]1,3-dioxolan-5-YL-3-methoxy-1-(4-methoxyphenyl)azetidin-2-one
• CAS No: 1022252-78-3
• MF: C₁₈H₁₇NO₅
• MW: 327.331285238266
• MDL: MFCD00955127
• CID: 5012159
• Update Time: 2025-06-20

4-Benzo[D]1,3-dioxolan-5-YL-3-methoxy-1-(4-methoxyphenyl)azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-BENZO[D]1,3-DIOXOLAN-5-YL-3-METHOXY-1-(4-METHOXYPHENYL)AZETIDIN-2-ONE
• 4-(2H-1,3-benzodioxol-5-yl)-3-methoxy-1-(4-methoxyphenyl)azetidin-2-one
• SBB062116
• 4-(benzo[d][1,3]dioxol-5-yl)-3-methoxy-1-(4-methoxyphenyl)azetidin-2-one
• 4-(2H-benzo[3,4-d]1,3-dioxolan-5-yl)-3-methoxy-1-(4-methoxyphenyl)azetidin-2-o ne
• 4-Benzo[D]1,3-dioxolan-5-YL-3-methoxy-1-(4-methoxyphenyl)azetidin-2-one

• MDL： MFCD00955127
• Inchi： 1S/C18H17NO5/c1-21-13-6-4-12(5-7-13)19-16(17(22-2)18(19)20)11-3-8-14-15(9-11)24-10-23-14/h3-9,16-17H,10H2,1-2H3
• InChI Key： VDVSCTTUPLLAHW-UHFFFAOYSA-N
• SMILES： O(C)C1C(N(C2C=CC(=CC=2)OC)C1C1=CC=C2C(=C1)OCO2)=O

Computed Properties

• Exact Mass: 327.111
• Monoisotopic Mass: 327.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 4-Benzo[D]1,3-dioxolan-5-YL-3-methoxy-1-(4-methoxyphenyl)azetidin-2-one

Introduction to 4-Benzo[D]1,3-dioxolan-5-yl-3-methoxy-1-(4-methoxyphenyl)azetidin-2-one (CAS No. 1022252-78-3)

4-Benzo[D]1,3-dioxolan-5-yl-3-methoxy-1-(4-methoxyphenyl)azetidin-2-one, identified by its CAS number 1022252-78-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a fused dioxole and azetidine ring system, which are known for their versatile biological activities. The presence of methoxy and phenyl substituents further enhances its potential pharmacological properties, making it a promising candidate for further investigation in drug discovery.

The molecular framework of 4-benzo[D]1,3-dioxolan-5-yl-3-methoxy-1-(4-methoxyphenyl)azetidin-2-one incorporates several key functional groups that contribute to its unique chemical and biological behavior. The dioxole ring, also known as an epoxide derivative, is a common motif in natural products and pharmaceuticals, often serving as a scaffold for bioactivity. The azetidine ring, on the other hand, introduces flexibility and conformational diversity to the molecule, which can be critical for receptor binding and pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets. Studies suggest that the methoxy and phenyl groups may interact with specific amino acid residues in protein targets, modulating their activity. This has opened up new avenues for designing inhibitors or agonists with tailored pharmacological profiles.

In the context of drug development, the synthesis of 4-benzo[D]1,3-dioxolan-5-yl-3-methoxy-1-(4-methoxyphenyl)azetidin-2-one has been optimized to ensure high yield and purity. Modern synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the complex core structure efficiently. These advancements not only streamline the production process but also allow for the facile introduction of structural modifications to explore new derivatives with enhanced properties.

The biological activity of this compound has been preliminarily investigated in several in vitro assays. Initial studies have revealed potential interactions with enzymes and receptors involved in inflammatory pathways, making it a candidate for therapeutic applications in conditions such as arthritis or neurodegenerative diseases. Additionally, the compound's ability to cross the blood-brain barrier has been assessed, suggesting its potential as a central nervous system (CNS) therapeutic.

One of the most exciting aspects of 4-benzo[D]1,3-dioxolan-5-yl-3-methoxy-1-(4-methoxyphenyl)azetidin-2-one is its structural similarity to known bioactive molecules. By leveraging existing knowledge about related compounds, researchers can accelerate the discovery process by focusing on specific regions of the molecule that are likely to contribute to its biological effects. This approach can significantly reduce the time and resources required to develop novel therapeutics.

The role of computational tools in analyzing the structure-activity relationships (SAR) of this compound cannot be overstated. Advanced algorithms can predict how small changes in the molecular structure will affect its biological activity. This information is invaluable for designing next-generation analogs with improved efficacy and reduced side effects. Furthermore, machine learning models trained on large datasets of bioactive compounds can identify patterns that may not be apparent through traditional experimental methods.

Future research directions for 4-benzo[D]1,3-dioxolan-5-yl-3-methoxy-1-(4-methoxyphenyl)azetidin-2-one include exploring its mechanism of action in vivo. Animal models will provide insights into how the compound interacts with biological systems at a whole organism level. Additionally, pharmacokinetic studies will be crucial to understand how the compound is metabolized and eliminated from the body, which will inform dosing regimens and potential drug-drug interactions.

The integration of synthetic chemistry with bioinformatics has revolutionized drug discovery by enabling high-throughput screening of large libraries of compounds. 4-Benzo[D]1,3-dioxolan-5-yl-3-methoxy-1-(4-methoxyphenyl)azetidin-2-one fits well within this paradigm, as its structural features make it amenable to automated synthesis and screening platforms. Such technologies can rapidly identify lead compounds that warrant further development.

In conclusion,4-benzo[D]1,3-dioxolan -5 - yl - 3 - meth oxy - 1 - ( 4 - meth oxyphen yl ) az etidin - 2 - one (CAS No. 1022252 - 78 - 3) represents a fascinating example of how structural complexity can translate into biological activity. Its unique chemical features and promising preliminary results make it an attractive candidate for further exploration in pharmaceutical research. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in developing innovative therapies for human diseases.